Cas no 25537-17-1 (Phosphonic acid,(1-hydroxyethylidene)bis-, zinc salt (9CI))
25537-17-1 structure
Product Name:Phosphonic acid,(1-hydroxyethylidene)bis-, zinc salt (9CI)
CAS No:25537-17-1
MF:C2H4O7P2Zn2
MW:332.814476013184
CID:271377
PubChem ID:134911
Update Time:2025-04-19
Phosphonic acid,(1-hydroxyethylidene)bis-, zinc salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,(1-hydroxyethylidene)bis-, zinc salt (9CI)
- (1-hydroxyethylidene)bisphosphonic acid, zinc salt
- Phosphonic acid,(1-hydroxyethylidene)bis-,zinc salt
- Phosphonic acid, (1-hydroxyethylidene)bis-, zinc salt
- DTXSID60948434
- zinc 1-hydroxyethane-1,1-diphosphonate
- EINECS 247-083-1
- Zinc 1-hydroxyethylidenediphosphonate
- 25537-17-1
- Dizinc (1-hydroxyethane-1,1-diyl)bis(phosphonate)
- (1-Hydroxyethylidene)bisphosphonic acid,zinc salt
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- Inchi: 1S/C2H8O7P2.2Zn/c1-2(3,10(4,5)6)11(7,8)9;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);;/q;2*+2/p-4
- InChI Key: DAZWREBGAMCVCM-UHFFFAOYSA-J
- SMILES: [Zn+2].[Zn+2].P(C(C)(O)P(=O)([O-])[O-])(=O)([O-])[O-]
Computed Properties
- Exact Mass: 329.80200
- Monoisotopic Mass: 329.802
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 147A^2
Experimental Properties
- Boiling Point: 578.8°C at 760 mmHg
- Flash Point: 303.8°C
- PSA: 166.23000
- LogP: 0.75560
Phosphonic acid,(1-hydroxyethylidene)bis-, zinc salt (9CI) Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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